Cas no 2580241-09-2 (3-{(benzyloxy)carbonylamino}-4-bromo-5-fluorobenzoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-4-bromo-5-fluorobenzoic acid
• CAS No: 2580241-09-2
• MF: C₁₅H₁₁BrFNO₄
• MW: 368.154546976089
• CID: 5662262
• PubChem ID: 165894272
• Update Time: 2025-07-27

3-{(benzyloxy)carbonylamino}-4-bromo-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580241-09-2
• EN300-27731238
• 3-{[(benzyloxy)carbonyl]amino}-4-bromo-5-fluorobenzoic acid
• 3-{(benzyloxy)carbonylamino}-4-bromo-5-fluorobenzoic acid

• Inchi： 1S/C15H11BrFNO4/c16-13-11(17)6-10(14(19)20)7-12(13)18-15(21)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key： ARWGZHKDOSPCFP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)O)C=C1NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 366.98555g/mol
• Monoisotopic Mass: 366.98555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-4-bromo-5-fluorobenzoic acid

Introduction to 3-{(benzyloxy)carbonylamino}-4-bromo-5-fluorobenzoic acid (CAS No. 2580241-09-2)

3-{(benzyloxy)carbonylamino}-4-bromo-5-fluorobenzoic acid, identified by the CAS number 2580241-09-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its structural features such as a bromine substituent at the 4-position and a fluorine atom at the 5-position. The presence of a benzyloxy carbonylamino group further enhances its utility as a building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The benzyloxy carbonylamino moiety is particularly noteworthy as it serves as a protecting group for amino functions, which is a common practice in peptide synthesis and drug development. This protective feature ensures that the amino group remains inert under certain reaction conditions, allowing for selective modifications at other sites within the molecule. The 4-bromo and 5-fluoro substituents introduce electronic and steric effects that can influence the reactivity and binding properties of the compound, making it a valuable intermediate in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated benzoic acid derivatives due to their enhanced metabolic stability and improved bioavailability. The fluorine atom at the 5-position of 3-{(benzyloxy)carbonylamino}-4-bromo-5-fluorobenzoic acid contributes to these desirable properties, making it a promising candidate for further exploration in drug discovery. Additionally, the bromo substituent at the 4-position can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the construction of complex molecular architectures.

One of the most compelling applications of this compound is in the synthesis of peptide mimetics and protein inhibitors. The combination of protective and reactive functional groups makes it an ideal candidate for designing molecules that can interact with biological targets with high specificity. For instance, researchers have utilized derivatives of this compound to develop inhibitors targeting enzymes involved in cancer metabolism. These inhibitors have shown promise in preclinical studies, highlighting the potential of 3-{(benzyloxy)carbonylamino}-4-bromo-5-fluorobenzoic acid as a lead compound.

The pharmaceutical industry has also explored this compound for its potential in treating inflammatory diseases. By modulating inflammatory pathways, compounds derived from 3-{(benzyloxy)carbonylamino}-4-bromo-5-fluorobenzoic acid have demonstrated anti-inflammatory properties in vitro and in animal models. The structural features of this molecule allow it to interact with key signaling molecules involved in inflammation, offering a new avenue for therapeutic intervention.

Moreover, the agrochemical sector has shown interest in this compound due to its ability to act as an intermediate in the synthesis of novel pesticides. The structural motifs present in 3-{(benzyloxy)carbonylamino}-4-bromo-5-fluorobenzoic acid contribute to its efficacy against various pests while maintaining environmental safety. This dual functionality makes it a versatile tool for both pharmaceutical and agrochemical applications.

The synthesis of 3-{(benzyloxy)carbonylamino}-4-bromo-5-fluorobenzoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromo and fluoro substituents typically involves halogenation reactions, which must be carefully controlled to avoid unwanted side products. The subsequent installation of the benzyloxy carbonylamino group requires precise conditions to ensure regioselectivity and minimize byproduct formation.

In conclusion, 3-{(benzyloxy)carbonylamino}-4-bromo-5-fluorobenzoic acid (CAS No. 2580241-09-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with therapeutic applications. As research continues to uncover new uses for this compound, its importance in drug discovery and development is likely to grow even further.